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Compound of Interest

Compound Name: 8-Anilino-1-naphthalenesulfonate

Cat. No.: B1227081 Get Quote

Essential Safety and Handling Guide for 8-
Anilino-1-naphthalenesulfonate
This guide provides crucial safety and logistical information for the handling and disposal of 8-
Anilino-1-naphthalenesulfonate (ANS), a fluorescent probe commonly used in biochemical

research. Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

Chemical and Physical Hazards Summary

8-Anilino-1-naphthalenesulfonate is a solid, typically a grey powder, that is sensitive to light

and moisture.[1] It is known to cause skin and eye irritation.[2][3] Inhalation of dust may lead to

respiratory tract irritation.[2][4] Some sources suggest potential for liver and kidney damage

with chronic exposure, although the toxicological properties have not been fully investigated.[2]

It is incompatible with strong oxidizing agents and strong bases.[1][2]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment for handling 8-
Anilino-1-naphthalenesulfonate.
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US).[2][4]

To prevent eye contact with the

chemical powder or solutions.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use.

[4]

To prevent skin contact.

Body Protection

Laboratory coat, long-sleeved

clothing.[5] An impervious

protective suit may be required

for large spills.[6]

To protect skin from accidental

splashes or spills.

Respiratory

Use in a well-ventilated area. If

dust is generated, a

NIOSH/MSHA-approved

respirator with a dust filter is

required.[2][5]

To prevent inhalation of the

chemical powder.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area, away from incompatible materials such as strong

oxidizing agents and bases.[6][7]

Keep the container tightly closed and protected from light and moisture.[1][2]

2. Preparation of Solutions:
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All handling of the solid compound should be conducted in a chemical fume hood to

minimize inhalation risk.[2]

Wear all required PPE as detailed in the table above.

To avoid generating dust, carefully weigh the desired amount of 8-Anilino-1-
naphthalenesulfonate.[8]

Slowly add the powder to the solvent to prevent splashing and dust formation.

3. Use in Experiments:

Clearly label all solutions containing 8-Anilino-1-naphthalenesulfonate.

Handle solutions with the same care as the solid, using appropriate PPE.

Avoid contact with skin and eyes.[4] In case of accidental contact, flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[2]

Disposal Plan
1. Chemical Waste:

All waste containing 8-Anilino-1-naphthalenesulfonate, both solid and in solution, must be

considered chemical waste.

Collect all waste in a designated, properly labeled, and sealed container.

Do not dispose of this chemical down the drain.[4][9]

Arrange for disposal by a licensed professional waste disposal service in accordance with

local, state, and federal regulations.[4][6]

2. Contaminated Materials:

Dispose of contaminated gloves, weigh boats, and other disposable materials in the

designated chemical waste container.[4]
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Contaminated reusable labware should be decontaminated by thoroughly rinsing with an

appropriate solvent, which should then be collected as chemical waste.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][4]

Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a suitable container for disposal.[1] For larger spills, evacuate the area and contact

emergency responders.[6]
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Safe handling workflow for 8-Anilino-1-naphthalenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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